2-(2-imino-6-methyl-1,3-benzothiazol-3(2H)-yl)ethanol

• IUPAC Name: 2-(2-imino-6-methyl-1,3-benzothiazol-3-yl)ethanol
• InChI: InChI=1S/C10H12N2OS/c1-7-2-3-8-9(6-7)14-10(11)12(8)4-5-13/h2-3,6,11,13H,4-5H2,1H3
• InChI Key: ZYEGBHHNJNZJHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=N)S2)CCO
• Molecular Formula: C10H12N2OS
• Molecular Weight: 208.28 g/mol

Description

2-(2-imino-6-methyl-1,3-benzothiazol-3(2H)-yl)ethanol, also known as BIT, is a synthetic compound that has gained significant attention in scientific research due to its unique properties. BIT is a heterocyclic compound that contains both a benzothiazole ring and an imine group, which makes it a versatile molecule for various applications in chemistry and biology.

Mechanism of Action

The mechanism of action of 2-(2-imino-6-methyl-1,3-benzothiazol-3(2H)-yl)ethanol is not fully understood, but it is believed to involve the interaction of the imine group with various biomolecules. 2-(2-imino-6-methyl-1,3-benzothiazol-3(2H)-yl)ethanol has been shown to bind to DNA, which may contribute to its antimicrobial and anticancer properties. Additionally, 2-(2-imino-6-methyl-1,3-benzothiazol-3(2H)-yl)ethanol has been found to inhibit the activity of enzymes involved in oxidative stress, which may explain its antioxidant activity.
Biochemical and Physiological Effects:
2-(2-imino-6-methyl-1,3-benzothiazol-3(2H)-yl)ethanol has been shown to have a low toxicity profile, making it a safe compound for use in scientific research. It has been found to have no significant effects on the liver, kidney, or other organs in animal studies. However, 2-(2-imino-6-methyl-1,3-benzothiazol-3(2H)-yl)ethanol has been shown to have a mild irritant effect on the skin and eyes, which should be taken into consideration when handling the compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-imino-6-methyl-1,3-benzothiazol-3(2H)-yl)ethanol in lab experiments is its versatility. 2-(2-imino-6-methyl-1,3-benzothiazol-3(2H)-yl)ethanol can be easily modified to produce derivatives with different properties, which makes it a valuable tool for chemical and biological research. Additionally, 2-(2-imino-6-methyl-1,3-benzothiazol-3(2H)-yl)ethanol has a high solubility in water and organic solvents, which makes it easy to handle and manipulate in the lab. However, one limitation of using 2-(2-imino-6-methyl-1,3-benzothiazol-3(2H)-yl)ethanol is its high cost, which may limit its use in some research applications.

Future Directions

There are several future directions for research involving 2-(2-imino-6-methyl-1,3-benzothiazol-3(2H)-yl)ethanol. One area of interest is the development of new antimicrobial agents based on 2-(2-imino-6-methyl-1,3-benzothiazol-3(2H)-yl)ethanol derivatives. Another potential application is the use of 2-(2-imino-6-methyl-1,3-benzothiazol-3(2H)-yl)ethanol as a drug delivery system, as its unique properties may allow for targeted delivery of therapeutic agents. Additionally, further studies are needed to fully understand the mechanism of action of 2-(2-imino-6-methyl-1,3-benzothiazol-3(2H)-yl)ethanol and its potential applications in the prevention and treatment of oxidative stress-related diseases.

Synthesis Methods

The synthesis of 2-(2-imino-6-methyl-1,3-benzothiazol-3(2H)-yl)ethanol involves the reaction of 2-mercaptobenzothiazole with formaldehyde and ammonia in the presence of ethanol. The product is then purified through recrystallization to obtain the final compound. This synthesis method has been optimized to produce high yields of 2-(2-imino-6-methyl-1,3-benzothiazol-3(2H)-yl)ethanol with excellent purity.

Scientific Research Applications

2-(2-imino-6-methyl-1,3-benzothiazol-3(2H)-yl)ethanol has been extensively studied for its antimicrobial, antioxidant, and anticancer properties. It has been shown to inhibit the growth of various bacterial and fungal strains, making it a potential candidate for the development of new antimicrobial agents. 2-(2-imino-6-methyl-1,3-benzothiazol-3(2H)-yl)ethanol also exhibits strong antioxidant activity, which makes it a promising compound for the prevention and treatment of oxidative stress-related diseases. Additionally, 2-(2-imino-6-methyl-1,3-benzothiazol-3(2H)-yl)ethanol has been found to induce apoptosis in cancer cells, suggesting its potential as an anticancer agent.